Cas no 2229104-19-0 (tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate
• CAS No: 2229104-19-0
• MF: C₁₄H₂₃N₃O₃
• MW: 281.35072350502
• CID: 5762319
• PubChem ID: 165827559
• Update Time: 2025-05-22

tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[3-amino-2-(6-methoxypyridin-2-yl)propyl]carbamate
• 2229104-19-0
• EN300-1892754
• tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate

• Inchi： 1S/C14H23N3O3/c1-14(2,3)20-13(18)16-9-10(8-15)11-6-5-7-12(17-11)19-4/h5-7,10H,8-9,15H2,1-4H3,(H,16,18)
• InChI Key： CIWTYJGNIJLWEH-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C=CC=C(N=1)OC)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.17394160g/mol
• Monoisotopic Mass: 281.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.5Ų

Additional information on tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate

tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate (CAS No. 2229104-19-0)

The compound tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate, identified by the CAS registry number CAS No. 2229104-19-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used as intermediates in drug synthesis, agrochemicals, and specialty chemicals. The structure of this molecule incorporates a tert-butyl group, an aminoalkyl chain, and a substituted pyridine ring, making it a versatile building block for further chemical modifications.

Recent studies have highlighted the importance of carbamates like tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate in the development of bioactive compounds. Researchers have explored its role as a precursor for synthesizing bioisosteres, which are molecules that mimic the biological activity of natural compounds but with improved pharmacokinetic properties. For instance, the amino group in this compound can serve as a site for further functionalization, enabling the creation of peptide analogs or other bioactive molecules.

The synthesis of CAS No. 2229104-19-0 typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. The presence of the tert-butyl group provides steric protection during these reactions, ensuring high yields and purity. Additionally, the methoxy group on the pyridine ring enhances the molecule's solubility in organic solvents, making it easier to handle during large-scale production.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its structure allows for easy modification to target specific biological pathways or receptors. For example, researchers have investigated its use as a scaffold for developing inhibitors of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders.

The substitution pattern on the pyridine ring also plays a critical role in determining the compound's reactivity and selectivity. The methoxy group at position 6 provides electronic effects that can influence the molecule's interaction with biological systems. Recent computational studies have demonstrated that this substitution pattern can enhance the molecule's ability to form hydrogen bonds with target proteins, thereby improving its bioavailability.

Furthermore, the aminoalkyl chain in tert-butyl N-3-amino-2-(6-methoxypyridin-2-yl)propylcarbamate offers flexibility for conjugation with other functional groups. This feature has been exploited in the development of prodrugs, where the amino group can be modified to improve drug delivery or reduce toxicity. For instance, researchers have explored its use as a carrier for delivering hydrophobic drugs across cellular membranes.

In conclusion, tert-butyl N-3-amino-2-(6-methoxypyridin-2-y)lpropylcarbamate (CAS No. 2229104-19